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Compound of Interest

Compound Name: Dimethyl Succinate

Cat. No.: B031001

CAS Number: 106-65-0

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethyl succinate (DMS) is a diester of succinic acid and methanol, recognized for its broad
utility across various industrial and scientific sectors. This document provides a comprehensive
overview of its chemical and physical properties, detailed experimental protocols for its
synthesis, and an exploration of its applications, particularly within the pharmaceutical and life
sciences. As a versatile chemical intermediate, DMS is instrumental in the synthesis of active
pharmaceutical ingredients (APIs), fragrances, and polymers.[1][2] This guide consolidates key
technical data, safety information, and experimental methodologies to serve as a foundational
resource for professionals engaged in research and development.

Chemical and Physical Properties

Dimethyl succinate is a colorless liquid at room temperature, though it solidifies when cooled.
[3] It possesses a pleasant, ethereal, and winey odor.[3][4] Found naturally in sources like fried
hazelnuts, it is utilized as a flavoring agent in the food industry.[4]

Table 1: Physical and Chemical Properties of Dimethyl Succinate
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Property Value Source
CAS Number 106-65-0 [31[516][71[8]
Molecular Formula CeH1004 [6][8]
Molecular Weight 146.14 g/mol [31[5]
Appearance Colorless to light yellow liquid [3114]
Melting Point 16-19 °C [4119]
Boiling Point 196-200 °C [4115119]
Density 1.117 - 1.12 g/cm?3 at 20-25 °C [4105119]
Vapor Pressure 0.2 - 0.3 mmHg at 20 °C [4][10]
Flash Point 94 °C [5][10]
Refractive Index 1.419 at 20 °C [419]
Solubility in Water Slightly soluble (75 g/L) [4][10]
Log Kow 0.35 [3][11]

Synthesis of Dimethyl Succinate

The synthesis of dimethyl succinate can be achieved through several methods, with the

esterification of succinic acid or its anhydride being the most common.

Experimental Protocol: Synthesis of Dimethyl
Succinylsuccinate via Self-Condensation of Dimethyl

Succinate

This protocol describes the synthesis of dimethyl succinylsuccinate, a derivative of dimethyl

succinate, which is a crucial intermediate for quinacridone pigments. The process involves the

self-condensation of dimethyl succinate.[12]

Materials:

o Dimethyl succinate (73g, 0.5 mol)
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Liquid paraffin (2199)

Sodium methoxide in methanol solution (30 wt%, 94.5g, 0.525 mol)

Nitrogen gas

500ml four-neck flask equipped with a stirrer, thermometer, and distillation apparatus
Procedure:

+ Add dimethyl succinate and liquid paraffin to the four-neck flask.

e Under a nitrogen atmosphere, heat the mixture to 140°C with stirring.

e Begin the dropwise addition of the sodium methoxide methanol solution. The addition should
be completed over 2.5 hours.

 After the addition is complete, increase the temperature to 145°C and maintain it for a 0.5-
hour heat preservation reaction.

o Cool the reaction mixture to the appropriate temperature for acidification.

» Perform suction filtration, wash the solid product, and dry it to obtain dimethyl
succinylsuccinate.[12]

Experimental Protocol: Facile Synthesis via
Esterification of Succinic Anhydride

This method outlines an environmentally friendly synthesis of dimethyl succinate from
succinic anhydride using a zinc oxide catalyst.[13][14]

Materials:
e Succinic anhydride
e Methanol

e Zinc oxide (ZnO) catalyst
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Procedure:
e Combine succinic anhydride, methanol, and the ZnO catalyst in a reaction vessel.
o Heat the reaction mixture to 140°C.

e Maintain the reaction for 10 hours to achieve a high yield of dimethyl succinate.[13][14] The
catalyst can be recovered and reused multiple times without significant loss of activity.[13]
[14]

Applications in Research and Drug Development

Dimethyl succinate serves as a key intermediate in the synthesis of various pharmaceutical
compounds and other high-value chemicals.[1][15] Its role as a building block is critical in the
production of active pharmaceutical ingredients (APIs).[1]

Metabolic and Cellular Research

Dimethyl succinate is a cell-permeable analog of succinate, an intermediate in the
tricarboxylic acid (TCA) cycle. This property makes it a valuable tool for studying cellular
metabolism.[16]

» Disruption of the TCA Cycle: By increasing intracellular succinate levels, dimethyl succinate
can disrupt the normal functioning of the TCA cycle.[16]

 Induction of Apoptosis: Studies have shown that at certain concentrations (e.g., 16 mM in
C2C12 myoblasts), dimethyl succinate can induce apoptosis.[16]

e Impact on Myogenic Differentiation: It has been observed to impair myogenic differentiation
and reduce protein synthesis in myoblasts.[16]

» Mitochondrial Respiration: Dimethyl succinate can decrease the maximal cellular
respiration and reserve capacity of mitochondria.[16]

o Neuroprotective Effects: In models of Alzheimer's disease, dimethyl succinate has been
shown to rescue synapse loss in hiPSC-derived cerebrocortical neurons at a concentration
of 5 mM over 48 hours.[16]
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The following diagram illustrates the workflow for investigating the effects of dimethyl
succinate on cellular metabolism.

Experimental Workflow: Cellular Effects of Dimethyl Succinate

/Cell Culture & Treatment\

Cell Seeding
DMS Treatment
- J
\/leasur_e jraccittay Quantify| apoptotic cells Assess protein anabolism Evaluate O2 consumption
succinate levels
Biochemical &|Functional Assays
Y y
Metabolite Analysis Apoptosis Assay Protein Synthesis Assay Mitochondrial Respiration Assay

Click to download full resolution via product page
Caption: Workflow for studying the cellular effects of DMS.

Safety and Toxicology

While dimethyl succinate is considered to have low toxicity, proper handling and safety
precautions are necessary.

Table 2: Toxicological Data for Dimethyl Succinate
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Test Species Route Value Source
6892 mg/kg

LD50 Rat Oral [11]
(female)

LD50 Rabbit Dermal > 5000 mg/kg [11]

LC50 Rat Inhalation > 2000 mg/L [11]

Skin Irritation Rabbit - No skin irritation [11]

Eye Irritation Rabbit - Mild eye irritation  [11]

Handling and Storage:

Store in a well-ventilated place below +30°C.[4][5][9]

Keep away from heat, sparks, open flames, and other ignition sources.[11]

Wear protective gloves, clothing, and eye/face protection.[11][17]

In case of eye contact, rinse cautiously with water for several minutes.[5]

The product is stable under normal conditions of use, storage, and transport.[11]

The logical relationship for assessing the safety of dimethyl succinate is depicted in the
diagram below.
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Safety Assessment Logic for Dimethyl Succinate
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Caption: Logical flow for dimethyl succinate safety assessment.

Conclusion

Dimethyl succinate is a chemical compound with significant relevance in both industrial and
research settings. Its well-defined properties and versatile reactivity make it an important
intermediate in the synthesis of pharmaceuticals and other fine chemicals. For researchers, its
ability to modulate cellular metabolism provides a valuable tool for investigating fundamental
biological processes. Adherence to established safety protocols is essential when handling this
compound to mitigate any potential risks. This guide serves as a comprehensive resource to
support the informed and safe use of dimethyl succinate in professional applications.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b031001?utm_src=pdf-body-img
https://www.benchchem.com/product/b031001?utm_src=pdf-body
https://www.benchchem.com/product/b031001?utm_src=pdf-body
https://www.benchchem.com/product/b031001?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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